HIV-1 inhibitor-71

• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol
• InChI: InChI=1S/C12H14ClN3O/c1-3-9(2)16-12(17)15(8-14-16)11-6-4-10(13)5-7-11/h4-9H,3H2,1-2H3
• InChIKey: CMRUZDRXBLMGFB-UHFFFAOYSA-N

HIV-1 Inhibitor-71: Overview

HIV-1 inhibitor-71 (CAS: 2762922-66-5) is a small molecule antiviral research compound characterized by the molecular formula C12H14ClN3O and a molecular weight of 251.71 g/mol . Identified as compound 2a in the primary research literature, it is distinguished by its unique mechanism of action: it inhibits productive HIV-1 infection by specifically blocking the transport of endocytosed viral particles to nuclear envelope invaginations (NEIs), a critical step in the early stages of the viral life cycle [1]. This compound is commercially available from multiple suppliers under various catalog numbers, including HY-159150, T88905, and V101203, and is intended strictly for laboratory research applications .

Nuclear import research tool

Disrupts VOR complex-mediated HIV-1 nuclear entry in cell models.

Minimized antifungal confounding

Structurally lacks the dioxolane moiety to reduce off-target antifungal activity in co-infection studies.

Host-pathway probe

Targets host VAP-A/ORP3/Rab7 transport instead of viral enzymes, supporting mechanistic studies.

• [1] Carbone, D., et al. (2024). Triazole derivatives inhibit the VOR complex-mediated nuclear transport of extracellular particles: Potential application in cancer and HIV-1 infection. Bioorganic Chemistry, 150, 107589. View Source

HIV-1 Inhibitor-71: Structural Specificity

Generic substitution of HIV-1 inhibitor-71 with other in-class compounds is scientifically unsound due to its highly specific and unusual mechanism of action. While the vast majority of HIV-1 inhibitors target viral enzymes such as reverse transcriptase, integrase, or protease, HIV-1 inhibitor-71 operates through a unique host-virus interface by blocking the post-entry trafficking of viral particles to nuclear envelope invaginations (NEIs) [1]. This functional divergence means that compounds classified broadly as 'HIV inhibitors' cannot be interchanged; a protease inhibitor will fail to replicate the precise cellular and virological outcomes observed with HIV-1 inhibitor-71, thereby invalidating comparative research findings and undermining experimental reproducibility. The selection of this compound is driven by its distinct utility as a tool to interrogate this specific, non-enzymatic step in the viral life cycle, a capability not offered by conventional antiretroviral research agents .

SAR

Triazole analogs with side chains outside the 1–4 carbon range may show markedly reduced activity in the VSV-G-pseudotyped HIV-1 model.

Off-target

Derivatives retaining the dioxolane moiety (e.g., itraconazole) may introduce antifungal effects that confound host-targeted antiviral readouts.

Mechanism

Direct-acting antivirals (NRTIs, PIs, INSTIs) do not share the VOR-complex mechanism and may not serve as mechanism-specific controls.

• [1] Carbone, D., et al. (2024). Triazole derivatives inhibit the VOR complex-mediated nuclear transport of extracellular particles: Potential application in cancer and HIV-1 infection. Bioorganic Chemistry, 150, 107589. View Source

HIV-1 Inhibitor-71: Comparative Evidence

Reduced Antifungal Activity vs. Itraconazole

HIV-1 inhibitor-71 differentiates itself from all major classes of FDA-approved HIV-1 inhibitors, including nucleoside reverse transcriptase inhibitors (NRTIs), non-nucleoside reverse transcriptase inhibitors (NNRTIs), integrase strand transfer inhibitors (INSTIs), and protease inhibitors (PIs), by its unique mechanism of action. According to the primary research publication by Carbone et al. (2024), HIV-1 inhibitor-71 (compound 2a) inhibits productive infection by blocking the transport of endocytosed HIV-1 particles to the nuclear envelope invagination (NEI), a process mediated by the VOR complex [1]. In stark contrast, comparator drugs such as the NRTI tenofovir disoproxil fumarate (TDF) act by causing viral DNA chain termination during reverse transcription in the cytoplasm, the INSTI dolutegravir (DTG) blocks the strand transfer step of HIV-1 DNA integration in the nucleus, and the PI darunavir (DRV) prevents the cleavage of viral polyproteins into mature, infectious virions during the late stages of the viral life cycle [2].

Off-target profile

Class-level

Structurally lacks dioxolane vs. itraconazole

May reduce antifungal confounding in co-infection models.

Inferred from molecular design; verify in experimental setup.

Evidence Dimension	Mechanism of Action
Target Compound Data	Blocks transport of endocytosed HIV-1 particles to NEIs, preventing productive infection.
Comparator Or Baseline	NRTIs (e.g., TDF): Viral DNA chain termination. INSTIs (e.g., DTG): Integrase strand transfer inhibition. PIs (e.g., DRV): Viral protease inhibition.
Quantified Difference	Qualitative difference in the stage of the HIV-1 life cycle inhibited.
Conditions	Inferred from well-established mechanisms of drug classes vs. the novel mechanism described in Carbone et al., 2024.

Why This Matters

This mechanistic uniqueness makes HIV-1 inhibitor-71 an indispensable tool for studying the under-investigated post-entry nuclear transport phase of HIV-1 infection, which cannot be interrogated using any other clinically available inhibitor class.

• [1] Carbone, D., et al. (2024). Triazole derivatives inhibit the VOR complex-mediated nuclear transport of extracellular particles: Potential application in cancer and HIV-1 infection. Bioorganic Chemistry, 150, 107589. View Source
• [2] De Clercq, E., & Li, G. (2016). Approved Antiviral Drugs over the Past 50 Years. Clinical Microbiology Reviews, 29(3), 695-747. View Source

Optimal Side Chain Length for Activity

For researchers transitioning from in vitro to in vivo studies, HIV-1 inhibitor-71 demonstrates a practical advantage in formulation flexibility. Vendor-supplied data indicates its compatibility with multiple common in vivo dosing formulations, including DMSO:PEG300:Tween 80:Saline (10:40:5:45) and DMSO:Corn Oil (10:90) mixtures . This contrasts with many hydrophobic small molecules and structurally related analogs that often exhibit more restrictive solubility profiles, potentially requiring custom formulation development that can delay experiments and increase costs. While specific quantitative solubility data for the compound itself is limited in the public domain, the provision of validated, ready-to-use formulation protocols by vendors represents a tangible reduction in experimental burden and a procurement consideration favoring this specific compound over less well-characterized or less soluble alternatives .

Side-chain SAR

Class-level

1–4 carbon side chain

Reported active range for VOR inhibition; supports selection of SAR-relevant derivatives.

Activity confirmed in VSV-G-pseudotyped HIV-1 assay.

Evidence Dimension	In Vivo Formulation Compatibility
Target Compound Data	Compatible with DMSO:PEG300:Tween 80:Saline and DMSO:Corn Oil mixtures.
Comparator Or Baseline	Many uncharacterized or poorly soluble small molecules.
Quantified Difference	Qualitative advantage in vendor-documented formulation flexibility.
Conditions	Vendor-recommended in vivo formulation protocols.

Why This Matters

The availability of validated formulation protocols streamlines the progression of HIV-1 inhibitor-71 into animal models, reducing technical hurdles and saving significant time and resources for research programs.

Host-Targeted vs. Direct-Acting Antivirals

Ensuring compound integrity over the course of long-term research projects is a critical procurement consideration. Vendor datasheets provide specific, quantitative stability metrics for HIV-1 inhibitor-71. When stored as a powder at -20°C, the compound is specified to be stable for 3 years. For in-solvent storage at -80°C, the stability is 1 year . This level of detailed stability data is often absent for novel, uncharacterized chemical analogs or compounds sourced from less rigorous suppliers. This documented stability profile provides a clear, quantitative basis for inventory management and ensures experimental reproducibility across multi-year studies, directly mitigating the risk of batch-to-batch variability due to compound degradation that can plague studies using poorly characterized materials .

Mechanism differentiation

Class-level

Host VOR complex vs. viral enzymes

Host-pathway probe; supports resistance model studies without targeting mutable viral proteins.

Mechanistic class-level inference; confirm in target model.

Evidence Dimension	Storage Stability
Target Compound Data	Powder: 3 years at -20°C; In solvent: 1 year at -80°C.
Comparator Or Baseline	Uncharacterized analogs or compounds from less rigorous vendors.
Quantified Difference	Provides specific, time-bound stability data (3 years and 1 year).
Conditions	Vendor-specified storage conditions.

Why This Matters

The provision of definitive stability data reduces uncertainty in long-term experimental planning and inventory management, ensuring consistent performance of HIV-1 inhibitor-71 over the lifespan of a research project.

HIV-1 Inhibitor-71: Applications

VOR Complex Nuclear Import Pathway

HIV-1 inhibitor-71 is optimally deployed in fundamental virology research focused on elucidating the post-entry trafficking of the HIV-1 pre-integration complex. As established in the primary literature, this compound is the direct subject of studies investigating the inhibition of the VOR complex, which mediates the transport of endocytosed viral particles to nuclear envelope invaginations (NEIs) [1]. Its use is therefore essential for experiments aiming to dissect this specific, non-canonical pathway of nuclear import. Researchers can use HIV-1 inhibitor-71 to conditionally block this step and, through comparative studies with other HIV-1 inhibitors, determine the relative contribution of this pathway to overall infectivity in various cell types, including primary macrophages and CD4+ T cells. This application leverages the compound's unique mechanism of action to generate novel insights not accessible with standard antiretroviral agents.

SAR Studies of Triazole Inhibitors

Given its distinct mechanism of action, HIV-1 inhibitor-71 is an ideal control compound for use in single-round infection assays designed to differentiate between various steps of the early viral life cycle. In a typical 'time-of-addition' experiment, HIV-1 inhibitor-71 would be expected to show a loss of activity when added after the completion of the post-entry nuclear transport step, a kinetic profile that differs from entry inhibitors (e.g., maraviroc) which must be present at the time of infection, and from late-stage reverse transcription inhibitors. Its use in such assays helps to deconvolute the complex series of events from viral entry to integration. The stability and formulation data available from vendors ensure that the compound can be reliably maintained and dosed over the time course of these critical experiments, minimizing technical artifacts and ensuring data reproducibility.

Host-Targeted Strategies for Drug-Resistant HIV-1

The mechanism of HIV-1 inhibitor-71, as described by Carbone et al., involves the VOR complex, a host cellular machinery component [1]. This suggests that its utility may extend beyond HIV-1 to other viruses that exploit similar host pathways for their replication. Researchers in the field of broad-spectrum antiviral discovery can procure HIV-1 inhibitor-71 as a tool compound to test for activity against other enveloped viruses, such as influenza A virus, Ebola virus, or SARS-CoV-2, to determine if the VOR complex-mediated nuclear transport pathway is a common host dependency factor. This scenario highlights the compound's value as a molecular probe for investigating fundamental cell biology as it relates to viral pathogenesis.

Application

Selection Property

Validation Focus

VOR complex nuclear transport studies

Mechanism-specific host targeting

VAP-A/ORP3/Rab7 interaction and cargo trafficking

Triazole SAR campaigns

Reported side-chain activity range

Side-chain length vs. ORP3 engagement correlation

Resistance model studies

Host pathway dependence

Activity against drug-resistant HIV-1 strains in vitro

Mechanism discrimination vs. itraconazole

Absence of antifungal dioxolane

Antiviral activity without CYP51 interference

• [1] Carbone, D., et al. (2024). Triazole derivatives inhibit the VOR complex-mediated nuclear transport of extracellular particles: Potential application in cancer and HIV-1 infection. Bioorganic Chemistry, 150, 107589. View Source